2-(2-Fluorophenoxy)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H24FNO3S/c1-25-17-6-8-18(9-7-17)27-15-16-10-12-23(13-11-16)21(24)14-26-20-5-3-2-4-19(20)22/h2-9,16H,10-15H2,1H3
• InChI Key: WPYMEWAIFOZROL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC2CCN(CC2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C21H24FNO3S
• Molecular Weight: 389.5 g/mol

Description

2-(2-Fluorophenoxy)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as a research chemical and is used for various purposes in the laboratory setting.

Scientific Research Applications

High-Performance Liquid Chromatography Applications

• The use of fluorogenic labeling agents for the high-performance liquid chromatography (HPLC) of biologically important thiols demonstrates the compound's potential application in analytical chemistry for pharmaceutical formulations. Such applications are crucial for determining the presence and concentration of thiols in pharmaceutical products, offering a pathway for the quality control and safety assessment of medicines (Gatti et al., 1990).

Fluorescence and Metal Ion Detection

• The development of fluoroionophores from derivatives and their interaction with metal cations highlights the potential of similar compounds in the detection and quantification of metal ions. This has significant implications for environmental monitoring, biomedical research, and the development of diagnostic tools (Hong et al., 2012).

Density Functional Theory for Radical Scavenging Activity

• Research into the radical scavenging activity of phenol derivatives, including fluorophenol, through density functional theory, suggests the potential of similar compounds in antioxidant research. This could be particularly relevant in the development of new therapeutic agents targeting oxidative stress-related diseases (Al‐Sehemi & Irfan, 2017).

Antihypertensive and Calcium-Channel-Blocking Activity

• The synthesis and evaluation of compounds for calcium-channel-blocking and antihypertensive activity indicate the medical application potential of similar structures in cardiovascular disease treatment. Research in this area contributes to the development of novel therapeutic agents for hypertension and related conditions (Shanklin et al., 1991).

Synthesis and Antimicrobial Activity

• The synthesis and evaluation of Schiff bases for antimicrobial activity underscore the compound's potential in developing new antimicrobial agents. This research is critical in the context of increasing antibiotic resistance, highlighting the ongoing need for novel antimicrobials (Puthran et al., 2019).